Cas no 1391505-67-1 ((R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride)

• Product Name: (R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride
• CAS No: 1391505-67-1
• MF: C₉H₁₆Cl₂N₂
• MW: 223.142740249634
• MDL: MFCD18432616
• CID: 4773570
• Update Time: 2026-02-26

(R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride
• NE64228
• SB33290
• (1R)-2-methyl-1-(pyridin-4-yl)propan-1-amine dihydrochloride

• MDL： MFCD18432616
• Inchi： 1S/C9H14N2.2ClH/c1-7(2)9(10)8-3-5-11-6-4-8;;/h3-7,9H,10H2,1-2H3;2*1H/t9-;;/m1../s1
• InChI Key： VRTAESZQFXXTDZ-KLQYNRQASA-N
• SMILES： Cl.Cl.N[C@@H](C1C=CN=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: NA

(R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride

Introduction to (R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride (CAS No. 1391505-67-1)

(R)-2-Methyl-1-pyridin-4-yl-propylamine dihydrochloride, identified by its CAS number 1391505-67-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the amine class of molecules, featuring a pyridine ring as a key structural component, which contributes to its unique chemical properties and potential biological activities.

The< strong>pyridine moiety in this molecule is a well-known pharmacophore, often found in various bioactive agents due to its ability to interact with biological targets such as enzymes and receptors. The presence of a< strong>methyl group at the 2-position and a propylamine chain at the 1-position further modulates the compound's pharmacokinetic and pharmacodynamic profiles. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various applications in medicinal chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. The< strong>amine functional group in (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride suggests potential interactions with neurotransmitter systems, which has led to its investigation as a candidate for treating conditions such as depression, anxiety, and cognitive impairments. Preliminary studies have shown that this compound may exhibit anxiolytic and antidepressant effects by modulating the activity of serotonin and dopamine receptors.

The stereochemistry of the< strong>(R)-configuration is crucial for the compound's biological activity. Enantiomers of amine compounds can differ significantly in their pharmacological effects due to their distinct interactions with biological targets. The (R)-enantiomer of 2-methyl-1-pyridin-4-yl-propylamine dihydrochloride has been found to be more potent in certain preclinical models compared to its (S)-counterpart, highlighting the importance of stereochemical purity in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets with high accuracy. Molecular docking studies have been performed using (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride to identify potential binding sites on enzymes such as monoamine oxidase (MAO) and serotonin transporter (SERT). These studies have provided valuable insights into the compound's mechanism of action and have guided further optimization efforts.

The synthesis of (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride involves multi-step organic reactions, including functional group transformations and stereoselective processes. Advanced synthetic methodologies such as asymmetric hydrogenation have been employed to ensure high enantiomeric purity. The development of efficient synthetic routes is essential for large-scale production and cost-effective manufacturing of this compound.

In addition to its potential therapeutic applications, (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride has also been explored as an intermediate in the synthesis of more complex pharmaceuticals. Its structural features make it a versatile building block for designing novel molecules with enhanced pharmacological properties. Collaborative efforts between synthetic chemists and medicinal chemists are crucial for maximizing the therapeutic potential of this compound.

The safety profile of (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride has been evaluated through preclinical toxicology studies. These studies have demonstrated that the compound is well-tolerated at relevant doses, with no significant adverse effects observed. However, further clinical trials are necessary to confirm its safety and efficacy in human populations. Regulatory agencies require comprehensive data on a drug's safety and effectiveness before approving it for medical use.

The development of new drugs is a complex process that involves extensive research, testing, and regulatory oversight. (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride represents an example of how targeted molecular design can lead to promising therapeutic candidates. Continued research efforts are needed to translate preclinical findings into clinical applications that benefit patients suffering from various diseases.

The role of computational tools in drug discovery cannot be overstated. Software platforms for molecular modeling and virtual screening have accelerated the identification of lead compounds like (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride. These tools allow researchers to rapidly evaluate large libraries of compounds and prioritize those with the highest potential for further development.

The future prospects for (R)-2-methyl-1-pyridin-4-yl-propylamine dihydrochloride are promising, given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic indications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments.